molecular formula C14H19N3 B1290161 3-[(1-Benzylpyrrolidin-3-yl)amino]propanenitrile

3-[(1-Benzylpyrrolidin-3-yl)amino]propanenitrile

Cat. No.: B1290161
M. Wt: 229.32 g/mol
InChI Key: VFDAZKUWPQLRAQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-[(1-Benzylpyrrolidin-3-yl)amino]propanenitrile is a useful research compound. Its molecular formula is C14H19N3 and its molecular weight is 229.32 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H19N3

Molecular Weight

229.32 g/mol

IUPAC Name

3-[(1-benzylpyrrolidin-3-yl)amino]propanenitrile

InChI

InChI=1S/C14H19N3/c15-8-4-9-16-14-7-10-17(12-14)11-13-5-2-1-3-6-13/h1-3,5-6,14,16H,4,7,9-12H2

InChI Key

VFDAZKUWPQLRAQ-UHFFFAOYSA-N

Canonical SMILES

C1CN(CC1NCCC#N)CC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

4.00 g (22.7 mmol) of 1-benzyl-3-aminopyrrolidine was dissolved in 70 ml of methanol, 1.49 ml (22.7 mmol) of acrylonitrile was added thereto, and the mixture was heated to 70° C. After completion of the reaction, the reaction solution was evaporated, and the resulting crude product was subjected to 100 g of Cromatorex NH silica gel (ethyl acetate 100%), to give 4.60 g (20.1 mmol, 88.4%) of the title compound as a yellow oil.
Quantity
4 g
Type
reactant
Reaction Step One
Quantity
70 mL
Type
solvent
Reaction Step One
Quantity
1.49 mL
Type
reactant
Reaction Step Two
Yield
88.4%

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